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Compound of Interest

Compound Name: 2-Sulfobenzoic anhydride

Cat. No.: B147474 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential safety and

logistical information for handling 2-Sulfobenzoic anhydride (CAS No. 81-08-3), including

personal protective equipment (PPE) specifications, operational procedures, and disposal

plans.

Hazard Summary: 2-Sulfobenzoic anhydride is a combustible solid that can cause skin and

serious eye irritation.[1][2] It may also cause respiratory tract irritation, and fine dust particles

pose a risk of a dust explosion.[1][3] This compound is sensitive to moisture.[3][4] Adherence to

the following guidelines is critical to minimize risks.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 2-Sulfobenzoic anhydride.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Must comply with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2][3]

To protect against dust

particles and potential

splashes that can cause

serious eye irritation.[1][2]

Skin Protection

Chemically resistant gloves

(e.g., Nitrile rubber). Wear

appropriate protective clothing

to prevent skin exposure.[3]

To prevent skin irritation from

direct contact.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a type N95

(US), is required when dust is

generated.[2][5]

To protect against inhalation of

dust particles which can cause

respiratory tract irritation.[3]

Operational Plan for Handling 2-Sulfobenzoic
Anhydride
This step-by-step guide outlines the safe handling of 2-Sulfobenzoic anhydride from receipt

to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

inhalation.

Ensure an eyewash station and safety shower are readily accessible.

Keep the container tightly closed and store in a cool, dry place away from moisture and

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2][3]

[4]

2. Handling the Chemical:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4286815_EN.htm
https://www.sigmaaldrich.com/HK/zh/sds/sial/191698
https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4286815_EN.htm
https://www.sigmaaldrich.com/HK/zh/sds/sial/191698
https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/sial/191698
https://m.chemicalbook.com/ProductMSDSDetailCB4286815_EN.htm
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.benchchem.com/product/b147474?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC184751000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4286815_EN.htm
https://www.guidechem.com/encyclopedia/2-sulfobenzoic-anhydride-dic755.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling, wash hands thoroughly.

Don all required PPE as specified in the table above.

Minimize the generation of dust when transferring the solid. Use appropriate tools and

techniques to handle the powder.

Avoid contact with eyes, skin, and clothing.[3]

In case of accidental contact:

Eyes: Immediately flush with plenty of water for at least 15 minutes, lifting the upper and

lower eyelids. Seek medical attention.[3]

Skin: Remove contaminated clothing and wash the affected area with soap and water. If

irritation persists, seek medical advice.[2]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of

water. Seek immediate medical attention.[1][3]

3. Spill Management:

In the event of a spill, evacuate the area.

Wearing appropriate PPE, carefully sweep or vacuum the spilled material into a suitable,

closed container for disposal.[2][3]

Avoid creating dust clouds.

Clean the spill area thoroughly.

Disposal Plan
Proper disposal of 2-Sulfobenzoic anhydride and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused 2-Sulfobenzoic Anhydride

Dispose of as hazardous waste in accordance

with all applicable federal, state, and local

regulations. Do not mix with other waste.[1]

Contaminated PPE (Gloves, etc.)
Dispose of as hazardous waste in the same

manner as the chemical itself.

Empty Containers

Handle uncleaned containers as you would the

product itself.[1] They should be triple-rinsed

with a suitable solvent and disposed of

according to institutional guidelines.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations for the safe handling of 2-
Sulfobenzoic anhydride.
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Workflow for Safe Handling of 2-Sulfobenzoic Anhydride

Preparation

Handling

Post-Handling & Disposal Emergency Procedures
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(Fume Hood)

Verify Eyewash/Shower Access
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During Transfer
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Eyes, Skin, Clothing

Spill Response:
Evacuate, Contain, Clean Up

If Spill Occurs

Decontaminate Work Area Exposure Response:
First Aid & Medical Attention
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Dispose of Waste & Contaminated PPE
per Regulations

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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